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Compound of Interest

Compound Name: Benzylacetone

Cat. No.: B032356

Benzylacetone, a significant compound in various scientific fields, is identified by the following:
e CAS Number: 2550-26-7[1][2][3][4]
o Preferred IUPAC Name: 4-phenylbutan-2-one[1][5][6]

Other synonyms for this compound include 4-Phenyl-2-butanone, Methyl 2-phenylethyl ketone,
and Methyl phenethyl ketone.[1][7]

Physicochemical Properties

Benzylacetone is a colorless to pale yellow liquid characterized by a sweet, floral odor.[5][6][8]
It is a volatile component found naturally in cocoa and certain flowers like coyote tobacco
(Nicotiana attenuata).[1][5] The key quantitative properties of benzylacetone are summarized
in the table below for easy reference and comparison.
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Property Value

Molecular Formula C10H120

Molar Mass 148.205 g-mol~*[1]

Density 0.989 g/mL at 25 °C[1][5][8]
Melting Point -13 °C[1][5]

Boiling Point 235 °C[1][5][8]

Flash Point 98 °C (209 °F)[5]19]
Refractive Index n20/D 1.512[5][8]

Water Solubility Practically insoluble[8][9]

o ) Miscible with chloroform, methanol, and other
Solubility in Organics .
organic solvents[5][6]

Vapor Pressure 0.0386 hPa at 20 °C[5]

Synthesis and Experimental Protocols

The most common and well-documented method for synthesizing benzylacetone is a two-step
process. This involves an initial aldol condensation to form benzylideneacetone, followed by
selective hydrogenation of the carbon-carbon double bond.[10]

Step 1: Synthesis of Benzylideneacetone via Claisen-
Schmidt Condensation

This reaction involves the condensation of benzaldehyde with acetone in the presence of a
base catalyst.[11][12]

Experimental Protocol:

o Reaction Setup: In a flask equipped with a mechanical stirrer, combine 420 g (4.0 moles) of
freshly distilled benzaldehyde and 635 g (11.0 moles) of acetone.[13] A large excess of
acetone is used to minimize the formation of the dibenzalacetone byproduct.[13] Add 400 mL
of water to the mixture.[13]
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o Catalyst Addition: While stirring and cooling the mixture in a water bath, slowly add 100 mL
of a 10% aqueous sodium hydroxide solution.[13] The rate of addition should be controlled to
maintain the reaction temperature between 25-31 °C.[13] This addition typically takes 30 to
60 minutes.[13]

o Reaction: Continue stirring the mixture at room temperature for approximately 2.5 hours.[13]
A pale yellow precipitate of benzylideneacetone will form.[14]

o Workup and Isolation: Neutralize the mixture by adding dilute hydrochloric acid until it is
acidic to litmus paper.[13] Separate the two layers that form. The upper layer is the product.
Extract the lower aqueous layer with benzene and combine the extract with the product
layer.[13] Wash the combined organic solution with water.[13]

 Purification: Remove the benzene by distillation. The crude benzylideneacetone can then be
purified by recrystallization or distillation under reduced pressure.[13]

Step 2: Hydrogenation of Benzylideneacetone to
Benzylacetone

This step involves the selective reduction of the alkene double bond in benzylideneacetone.
Experimental Protocol:

» Reaction Setup: In a reaction vessel suitable for hydrogenation, place 480 g of
benzylideneacetone, 1100 mL of 95% ethanol, 48 g of Raney Ni catalyst, and a small
amount of acetic acid.[5]

» Hydrogenation: Stir the mixture and introduce hydrogen gas at atmospheric pressure.[5]
Maintain the reaction temperature between 48-50 °C.[5] Continue the reaction until the
theoretical amount of hydrogen has been absorbed, which typically takes 4-5 hours.[5]

o Workup and Isolation: After the reaction is complete, filter the mixture to remove the Raney
Ni catalyst.[5]

 Purification: Evaporate the ethanol from the filtrate.[5] The resulting residue is then distilled
under reduced pressure to yield pure benzylacetone, which is collected at 123-125 °C at a
pressure of 2.67 kPa.[5] This procedure can yield up to 95.7% of the final product.[5]
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Applications in Research and Drug Development

Benzylacetone's unique chemical structure makes it a valuable compound for various
applications in scientific research and pharmaceutical development.

e Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of more
complex molecules.[5][15][16] Notably, it is a precursor in the synthesis of the anticoagulant
drug Warfarin.[7][17] The benzene ring and ketone group in its structure allow for various
chemical modifications, such as the introduction of amino and hydroxyl groups, to create
derivatives with specific biological activities.[15]

» Bioactivity and Drug Discovery: Research has shown that benzylacetone and its derivatives
possess sedative properties.[5][18] A study on mice demonstrated that inhaled
benzylacetone reduces locomotor activity, suggesting its potential as a lead compound for
developing new hypnotic and sedative agents.[18] Quantitative structure-activity relationship
(QSAR) studies have been conducted to identify the key structural features responsible for
this sedative effect.[18] Some derivatives have also shown inhibitory properties against both
Gram-positive and Gram-negative bacteria, indicating potential for the development of new
antibacterial drugs.[15]

» Chemical Synthesis: In organic synthesis, benzylacetone is used in reactions such as
Michael additions, Wittig reactions, and aldol condensations to build more complex
molecular architectures.[15] It is also used in the preparation of 4-
oxocyclohexanecarbaldehyde derivatives.[8]

o Other Applications: Beyond the pharmaceutical field, benzylacetone is utilized as an
attractant for melon flies (Bactrocera cucurbitae), making it useful in pest management.[1][5]
Due to its pleasant aroma, it is also a common ingredient in perfumes and as an odorant in
soaps.[1][5][8]

Visualized Synthesis Workflow

The following diagram illustrates the two-step synthesis pathway of benzylacetone from
benzaldehyde and acetone.
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Caption: Two-step synthesis of benzylacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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